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Compound of Interest

Compound Name: 12:0 Diether PC

Cat. No.: B15598340

This guide provides comprehensive safety and handling information for 12:0 Diether PC (1,2-
di-O-dodecyl-sn-glycero-3-phosphocholine) powder, intended for researchers, scientists, and
drug development professionals.

Chemical and Physical Properties

12:0 Diether PC is a synthetic glycerophospholipid containing two dodecane chains linked to
the glycerol backbone via ether bonds.[1] This ether linkage, in contrast to the ester bonds
found in naturally occurring phospholipids, confers increased stability against chemical and
enzymatic degradation. It is commonly used in the formation of bicelles, which are valuable
model membranes for studying protein-lipid interactions by nuclear magnetic resonance (NMR)
spectroscopy.[1]

Table 1: Chemical and Physical Data for 12:0 Diether PC Powder
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Property Value Reference
Molecular Formula C32H68NO6P [2]
Molecular Weight 593.86 g/mol [2][3]
Appearance Powder [3]

Assay >99% (TLC) [1]

Storage Temperature -20°C [1][2]

N Soluble in appropriate solvents
Solubility _ [2]
(user to determine)

CAS Number 72593-72-7 [2]

Safety and Hazard Information

According to available safety data sheets, 12:0 Diether PC powder is not classified as a
hazardous substance or mixture.[3] However, standard laboratory safety practices should
always be observed.

Table 2: Hazard Identification and Precautionary Measures
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o Precautionary
Hazard Description Reference
Measures

Avoid breathing dust.

) Move to fresh air if
_ May cause respiratory
Inhalation S inhaled. If not [3]
tract irritation. ) )
breathing, give

artificial respiration.

) Handle with gloves.
) May cause skin )
Skin Contact T Wash off with soap [3]
irritation.
and plenty of water.

Use safety glasses or

May cause eye goggles. Flush eyes
Eye Contact T ) [3]
irritation. with water as a
precaution.

Never give anything

) by mouth to an
_ May be harmful if )
Ingestion unconscious person. [3]
swallowed. _ _
Rinse mouth with

water.

Further processing of Provide appropriate
) solid materials may exhaust ventilation at
Combustible Dust ) ] ) [3]
result in the formation places where dust is

of combustible dusts. formed.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of 12:0 Diether PC powder
and ensure laboratory safety.

Personal Protective Equipment (PPE)

A standard laboratory PPE workflow should be followed to minimize exposure.
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Caption: Personal Protective Equipment (PPE) Workflow.

Storage

The product should be stored at -20°C for long-term stability.[1][2] The container should be kept
tightly closed in a dry and well-ventilated place.[3]

Handling Powder

When handling the powder, it is important to avoid dust formation.[3][4] Use in a well-ventilated
area, preferably in a chemical fume hood.

Experimental Protocols

Detailed experimental protocols for the use of 12:0 Diether PC are application-specific and are
not extensively detailed in the provided search results. However, the primary application
mentioned is its use in the formation of bicelles for NMR studies.

General Workflow for Bicelle Preparation

The following diagram illustrates a general workflow for preparing bicelles using 12:0 Diether
PC. The exact ratios of lipids and buffer conditions will depend on the specific protein and
experimental requirements.
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Caption: General Workflow for Bicelle Preparation.

First Aid Measures
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In case of exposure, follow these first aid measures:

« If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[3]

 In case of skin contact: Wash off with soap and plenty of water.[3]
 In case of eye contact: Flush eyes with water as a precaution.[3]

« If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.[3]

Fire-Fighting Measures

e Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

e Special protective equipment for firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.[3]

Stability and Reactivity

12:0 Diether PC is stable under recommended storage conditions.[3] No hazardous reactions
or decomposition products are expected under normal conditions of use.[3]

Toxicological Information

No data is available regarding the toxicological properties of 12:0 Diether PC powder.[3] It is
not identified as a probable, possible, or confirmed human carcinogen by IARC.[3]

Disposal Considerations

Dispose of this product in accordance with local, state, and federal regulations. Contaminated
packaging should be disposed of as unused product.

Signaling Pathways
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There is no information available in the search results to suggest that 12:0 Diether PC is
directly involved in specific biological signaling pathways. Its primary role in research is as a
component of artificial membrane systems for biophysical studies.

The following diagram illustrates the logical relationship of its application.

12:0 Diether PC Forms Model Membranes Biophysical Studies Study of Membrane
(Synthetic Lipid) (e.g., Bicelles) (e.g., NMR, Crystallography) Proteins and Peptides

Click to download full resolution via product page

Caption: Application Logic of 12:0 Diether PC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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